Cas no 1337246-50-0 (2-(3-methyl-2-nitrophenyl)pyrrolidine)

• Product Name: 2-(3-methyl-2-nitrophenyl)pyrrolidine
• CAS No: 1337246-50-0
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5924972
• PubChem ID: 77131643
• Update Time: 2025-05-25

2-(3-methyl-2-nitrophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-2-nitrophenyl)pyrrolidine
• 1337246-50-0
• EN300-1870936

• Inchi： 1S/C11H14N2O2/c1-8-4-2-5-9(11(8)13(14)15)10-6-3-7-12-10/h2,4-5,10,12H,3,6-7H2,1H3
• InChI Key： XYZCPGQRGQCBPC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=CC=CC=1C1CCCN1)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.8Ų

Additional information on 2-(3-methyl-2-nitrophenyl)pyrrolidine

Introduction to 2-(3-Methyl-2-Nitrophenyl)Pyrrolidine (CAS No. 1337246-50-0)

2-(3-Methyl-2-Nitrophenyl)Pyrrolidine (CAS No. 1337246-50-0) is a compound of significant interest in the field of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug discovery, chemical synthesis, and advanced materials development. The pyrrolidine ring, a five-membered saturated heterocycle containing one nitrogen atom, forms the backbone of this molecule, while the 3-methyl-2-nitrophenyl substituent introduces additional functional groups that enhance its reactivity and versatility.

Recent studies have highlighted the importance of heterocyclic compounds like pyrrolidine derivatives in medicinal chemistry. The nitrophenyl group attached to the pyrrolidine ring in this compound is particularly notable for its ability to participate in various chemical reactions, including nucleophilic aromatic substitution and redox reactions. These properties make 2-(3-Methyl-2-Nitrophenyl)Pyrrolidine a valuable building block for constructing more complex molecules with tailored functionalities.

The synthesis of 2-(3-Methyl-2-Nitrophenyl)Pyrrolidine involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. This is often achieved through the cyclization of amino alcohols or other suitable precursors. The subsequent introduction of the nitrophenyl group requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly.

One of the most promising applications of 2-(3-Methyl-2-Nitrophenyl)Pyrrolidine lies in its use as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in constructing anti-cancer agents, where the nitro group can act as a bioisostere or undergo further modifications to enhance pharmacokinetic properties. Additionally, the compound's ability to form stable complexes with metal ions has opened avenues for its use in coordination chemistry and catalysis.

In terms of physical properties, 2-(3-Methyl-2-Nitrophenyl)Pyrrolidine exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its spectroscopic data, including UV-Vis and NMR spectra, provide valuable insights into its electronic structure and molecular interactions. Recent studies have utilized computational chemistry techniques to model the compound's electronic properties, further enhancing our understanding of its reactivity.

The integration of green chemistry principles into the synthesis and application of 2-(3-Methyl-2-Nitrophenyl)Pyrrolidine has been a focal point for researchers aiming to reduce environmental impact. By optimizing reaction conditions and minimizing waste generation, scientists have successfully developed scalable routes for producing this compound on an industrial scale.

In conclusion, 2-(3-Methyl-2-Nitrophenyl)Pyrrolidine (CAS No. 1337246-50-0) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile functional groups, and potential applications across diverse fields make it a subject of ongoing research interest. As advancements in synthetic methods and materials science continue to unfold, this compound is poised to play an even greater role in shaping future innovations.